Cas no 96220-15-4 (3-(4-Ethylphenyl)-3-oxopropanenitrile)

• Product Name: 3-(4-Ethylphenyl)-3-oxopropanenitrile
• CAS No: 96220-15-4
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD02260779
• CID: 802811
• PubChem ID: 2758800
• Update Time: 2025-04-19

3-(4-Ethylphenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile,4-ethyl-b-oxo-
• 3-(4-Ethylphenyl)-3-oxopropanenitrile
• DTXSID90374489
• SCHEMBL135211
• CB-0711
• MFCD02260779
• J-510695
• 96220-15-4
• AKOS000193234
• CS-0313339
• FT-0680887
• WDA22015
• 3-(4-Ethylphenyl)-3-oxopropionitrile
• 4-Ethyl-b-oxo-benzenepropanenitrile
• 4-Ethylbenzoylacetonitrile

• MDL： MFCD02260779
• Inchi： 1S/C11H11NO/c1-2-9-3-5-10(6-4-9)11(13)7-8-12/h3-6H,2,7H2,1H3
• InChI Key： WIHQQWBHEUCYCJ-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 173.084
• Monoisotopic Mass: 173.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.058
• Melting Point: 105-107
• Boiling Point: 340.7°Cat760mmHg
• Flash Point: 159.8°C
• Refractive Index: 1.527
• PSA: 40.86000
• LogP: 2.34538

3-(4-Ethylphenyl)-3-oxopropanenitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones